![molecular formula C13H16N2O2 B1302791 Benzyl 2,5-diazabicyclo[2.2.1]heptane-2-carboxylate CAS No. 845866-59-3](/img/structure/B1302791.png)
Benzyl 2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of related compounds has been described in the literature. For example, the multicomponent synthesis of some new (1S,4S)-2,5-diazabicyclo[2.2.1]heptane-dithiocarbamates has been reported . The free base of the (1S,4S)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane dihydrobromide salt was obtained by the treatment of sodium methoxide (in methanol) solution and was used in the next stage without storage .
Scientific Research Applications
Synthesis and Chemical Applications
Benzyl 2,5-diazabicyclo[2.2.1]heptane-2-carboxylate has been utilized in various chemical syntheses, demonstrating its versatility as a building block in organic chemistry. Ivon et al. (2015) described the synthesis of optically pure (1S,4S)-2,5-diazabicyclo[2.2.1]heptane-1-carboxylic acid, highlighting its potential use as a branch point in peptides and in drug discovery (Ivon et al., 2015). Furthermore, Beinat et al. (2013) detailed a practical synthesis of (1S,4S)-2,5-diazabicyclo[2.2.1]heptane, indicating its significant applications in medicinal chemistry and pharmaceutical research (Beinat et al., 2013).
Role in Antibacterial Agents
A critical application of this compound is in the development of antibacterial agents. McGuirk et al. (1992) synthesized various diazabicycloalkylquinolonecarboxylic acids, including those derived from 2,5-diazabicyclo[2.2.1]heptane, which showed promising antibacterial activity against veterinary pathogenic bacteria (McGuirk et al., 1992). Additionally, Remuzon et al. (1992) prepared chiral naphthyridine analogues with 2,5-diazabicyclo[2.2.1]heptan-2-yl substituents, exhibiting potent antibacterial activity and reduced pseudoallergic reactions (Remuzon et al., 1992).
Pharmaceutical and Medicinal Research
In pharmaceutical and medicinal chemistry, this compound plays a significant role. Li et al. (2010) conducted studies on biaryl substituted 2,5-diazabicyclo[2.2.1]heptanes, which demonstrated potent agonist activity for alpha7 neuronal nicotinic receptors, a critical target in neurological disorders (Li et al., 2010).
Structural and Conformational Studies
The compound also finds use in structural and conformational studies. Wu et al. (2011) analyzed the crystal structure of a molecule containing a 2,5-diazabicyclo[2.2.1]heptane core, providing insights into its geometrical properties and potential interactions in crystalline forms (Wu et al., 2011).
properties
IUPAC Name |
benzyl 2,5-diazabicyclo[2.2.1]heptane-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O2/c16-13(15-8-11-6-12(15)7-14-11)17-9-10-4-2-1-3-5-10/h1-5,11-12,14H,6-9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SFFOUMARWDXTDD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CNC1CN2C(=O)OCC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20375404 |
Source
|
| Record name | benzyl 2,5-diazabicyclo[2.2.1]heptane-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20375404 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
845866-59-3 |
Source
|
| Record name | Phenylmethyl 2,5-diazabicyclo[2.2.1]heptane-2-carboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=845866-59-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | benzyl 2,5-diazabicyclo[2.2.1]heptane-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20375404 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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